6-Chloro-4-fluoro-2-methoxynicotinaldehyde

• IUPAC Name: 6-chloro-4-fluoro-2-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C7H5ClFNO2/c1-12-7-4(3-11)5(9)2-6(8)10-7/h2-3H,1H3
• InChI Key: VPMJOYJNPFCRHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=N1)Cl)F)C=O
• Molecular Formula: C7H5ClFNO2
• Molecular Weight: 189.57 g/mol

Description

Synthesis Analysis

6-chloro-2-methoxynicotinaldehyde is a heterocyclic derivative and can be synthesized from 2 6-DICHLOROPYRIDINE-3-CARBOXALDEHYDE and Sodium Methoxide.

Molecular Structure Analysis

The molecular formula of 6-Chloro-4-fluoro-2-methoxynicotinaldehyde is C7H5ClFNO2. The structure incorporates a pyridine ring, a common scaffold in many biologically active molecules.

Chemical Reactions Analysis

The methoxy and chloro groups on the molecule can further participate in various chemical reactions, allowing for diverse functionalization possibilities.

Physical And Chemical Properties Analysis

The molecular weight of 6-Chloro-4-fluoro-2-methoxynicotinaldehyde is 189.57. The melting point is 78-81°C. The predicted density is 1.317±0.06 g/cm3.

Scientific Research Applications

Agrochemicals and Pest Control

• References : Ito, Y., Nakano, Y. .

Organic Synthesis

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Pharmaceutical Research

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Material Science

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Crystallography and Structural Chemistry

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Fluorinated Organic Compounds

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Mechanism of Action

While the exact mechanism of action is not specified in the search results, it is mentioned that 6-chloro-2-methoxynicotinaldehyde is a heterocyclic derivative and can be used as a pharmaceutical intermediate.

Future Directions

As a pharmaceutical intermediate, 6-Chloro-4-fluoro-2-methoxynicotinaldehyde has potential for diverse functionalization possibilities, which could lead to the synthesis of novel compounds with potential therapeutic applications.